Cas no 22647-95-6 (5-(4-bromophenyl)pentanoic acid)

• Product Name: 5-(4-bromophenyl)pentanoic acid
• CAS No: 22647-95-6
• MF: C₁₁H₁₃BrO₂
• MW: 257.123722791672
• MDL: MFCD09890955
• CID: 1414111
• PubChem ID: 10801119
• Update Time: 2025-04-20

5-(4-bromophenyl)pentanoic acid Chemical and Physical Properties

Names and Identifiers

• 5-(4-bromophenyl)pentanoic acid
• Benzenepentanoic acid, 4-bromo-
• LogP
• AB00999668-01
• 4-Bromo-benzenepentanoic acid
• BS-13961
• EN300-43051
• Z361415666
• LH0078
• AKOS005264219
• F20155
• CS-0216437
• 5-(4-bromophenyl)pentanoicAcid
• MFCD09890955
• XAA64795
• YWILUDBFIBDCNN-UHFFFAOYSA-N
• DB-368051
• SCHEMBL1114650
• 22647-95-6

• MDL： MFCD09890955
• Inchi： 1S/C11H13BrO2/c12-10-7-5-9(6-8-10)3-1-2-4-11(13)14/h5-8H,1-4H2,(H,13,14)
• InChI Key： YWILUDBFIBDCNN-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)CCCCC(=O)O

Computed Properties

• Exact Mass: 256.00989
• Monoisotopic Mass: 256.00989g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• PSA: 37.3